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Compound of Interest

Compound Name: Dimethoxy di-p-cresol

Cat. No.: B089365

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethoxy di-p-cresol, a
biphenolic compound with applications in various scientific and industrial fields. The document
details its chemical and physical properties, synthesis, analytical characterization, and
biological activities, with a focus on its antioxidant potential.

Chemical and Physical Properties

Dimethoxy di-p-cresol, with the CAS Number 13990-86-8, is a dimeric derivative of p-cresol.
[1][2][3][4][5] Its chemical structure features two methoxy and two hydroxyl groups attached to
a biphenyl backbone, which contributes to its chemical reactivity and biological activity.

Table 1: Chemical and Physical Properties of Dimethoxy di-p-cresol
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Property Value Source(s)
CAS Number 13990-86-8 [11[2][3][41[5]
Molecular Formula C16H1804 [2][3]
Molecular Weight 274.31 g/mol [11[3]

2,2'-Dihydroxy-3,3'-dimethoxy-
5,5'-dimethylbiphenyl; 3,3'-

Synonyms _ [2][3]
Dimethoxy-5,5'-

dimethylbiphenyl-2,2'-diol

Density 1.181 g/cm3 [2]

Boiling Point 383.9 °C at 760 mmHg [2]

Flash Point 186 °C [2]
White to off-white crystalline

Appearance [2]
powder

Synthesis and Manufacturing

Dimethoxy di-p-cresol is typically synthesized via the oxidative coupling of p-cresol
derivatives.[1] This method involves the oxidation of the phenolic substrate to generate reactive
intermediates that subsequently couple to form the dimeric biphenyl structure.[1] While specific
industrial synthesis protocols are proprietary, a general laboratory-scale synthesis can be
extrapolated from literature on related compounds.

Experimental Protocol: Synthesis of a p-Cresol Dimer (lllustrative)

This protocol is based on the synthesis of related p-cresol and p-methoxyphenol dimers and
serves as an illustrative example.[6][7]

Materials:
¢ p-Cresol derivative (e.g., 4-methyl-2-methoxyphenol)

o Oxidizing agent (e.qg., ferric chloride, potassium ferricyanide)
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Solvent (e.g., methanol, water)

Acid for quenching (e.g., hydrochloric acid)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Dissolve the p-cresol derivative in the chosen solvent in a reaction flask.
o Slowly add the oxidizing agent to the solution while stirring at room temperature.

o Continue stirring for several hours to allow the reaction to proceed to completion. The
progress can be monitored by Thin Layer Chromatography (TLC).

e Once the reaction is complete, quench the reaction by adding a dilute acid solution.
» Extract the product into an organic solvent.

e Wash the organic layer with brine, dry it over an anhydrous drying agent, and filter.
o Evaporate the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by recrystallization or column chromatography to yield the pure
Dimethoxy di-p-cresol.

Logical Workflow for Synthesis
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A logical workflow for the synthesis of Dimethoxy di-p-cresol.

Analytical Characterization

The structure of Dimethoxy di-p-cresol can be confirmed using various spectroscopic
techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
identify the chemical environment of the hydrogen and carbon atoms in the molecule,
confirming the presence of methoxy, hydroxyl, methyl, and aromatic groups.[1]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b089365?utm_src=pdf-body-img
https://www.benchchem.com/product/b089365?utm_src=pdf-body
https://www.benchchem.com/product/b089365?utm_src=pdf-body
https://www.benchchem.com/product/b089365
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Ultraviolet-Visible (UV-Vis) Spectroscopy: This technique provides information about the
electronic transitions within the substituted biphenyl system, which acts as the chromophore.

[1]

Table 2: lllustrative Spectroscopic Data

Technique Key Observations

Signals corresponding to aromatic protons,
1H NMR methoxy protons, methyl protons, and hydroxyl

protons.

Resonances for all unique carbon atoms,
13C NMR including aromatic carbons, methoxy carbon,

and methyl carbon.

UV.Vi Absorption maxima characteristic of the
-Vis
substituted biphenyl chromophore.

Biological Activity and Applications

Dimethoxy di-p-cresol and its related dimeric structures exhibit significant biological activities,
primarily as antioxidants. This property is relevant for applications in the pharmaceutical,
cosmetic, and food industries.

Antioxidant Activity

The antioxidant property of Dimethoxy di-p-cresol stems from its ability to act as a radical
scavenger.[1] The phenolic hydroxyl groups can donate a hydrogen atom to neutralize free
radicals, thus preventing oxidative damage. Studies on related p-cresol and p-methoxyphenol
dimers have shown that dimerization can enhance radical-scavenging activity compared to
their monomeric precursors.[6][7]

Experimental Protocol: Determination of Antioxidant Activity (Induction Period Method)

This protocol is based on the methodology used to assess the radical-scavenging activity of
related phenolic dimers.[6][7]
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Materials:

Methyl methacrylate (MMA) as the monomer

Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (BPO) as the radical initiator

Dimethoxy di-p-cresol (as the antioxidant)

Dilatometer or a similar instrument to measure polymerization rate
Procedure:

o Prepare a solution of MMA and the radical initiator.

e Add a known concentration of Dimethoxy di-p-cresol to the solution.
« Initiate polymerization by heating the mixture (e.g., at 70 °C).

» Monitor the rate of polymerization. The presence of the antioxidant will induce a time lag
(induction period) before polymerization begins.

e The length of the induction period is proportional to the radical-scavenging activity of the
antioxidant.

Mechanism of Antioxidant Action (Radical Scavenging)
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Radical scavenging mechanism of a phenolic antioxidant.
Cytotoxicity and Anti-inflammatory Activity

Studies on dimers of p-cresol and p-methoxyphenol have investigated their cytotoxicity and
anti-inflammatory potential.[6][7][8] Dimerization has been shown to influence these biological
activities. For instance, the cytotoxicity of p-cresol and p-methoxyphenol dimers was found to
be greater than their parent monomers but less than the conventional antioxidant BHA.[6][7]
Furthermore, these dimers, unlike their monomers, showed inhibitory effects on
lipopolysaccharide (LPS)-stimulated cyclooxygenase-2 (COX-2) expression, indicating potential
anti-inflammatory properties.[6][8]

Table 3: Summary of Biological Activity Data for Related Dimers
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Biological Activity Compound Result Source(s)
) ) ) Stoichiometric factor
Radical Scavenging p-cresol dimer (2a) (=3 [6][7]
n) =
p-methoxyphenol Stoichiometric factor 6171
dimer (2b) (n)=2.8
o ] Lower than BHA,
Cytotoxicity (IDso) p-cresol dimer (2a) ) [61[7]
higher than monomer
p-methoxyphenol Lower than BHA, 61171
dimer (2b) higher than monomer
_ Inhibition of LPS-
o p-cresol dimer & p- )
Anti-inflammatory stimulated COX-2 [6][8]

methoxyphenol dimer

expression

Other Applications

Dimethoxy di-p-cresol is utilized as an intermediate in organic synthesis and the

pharmaceutical industry. It also serves as a raw material for the production of various

chemicals, including pesticides, surfactants, and polymer monomers.[2] In the cosmetics

industry, it is used for its antioxidant and skin-conditioning properties.

Safety and Handling

Dimethoxy di-p-cresol is intended for research and industrial use only and is not for human or

veterinary use.[1] Standard laboratory safety precautions should be followed when handling

this chemical, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat. It should be stored in a cool, dry, and well-ventilated area, protected

from light.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

